5-(((4,6-dimethylpyridin-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• IUPAC Name: 5-[(E)-(4,6-dimethylpyridin-2-yl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C12H12N4O2S/c1-6-3-7(2)14-9(4-6)13-5-8-10(17)15-12(19)16-11(8)18/h3-5H,1-2H3,(H3,15,16,17,18,19)/b13-5+
• InChI Key: AQGRQPXSUPUORF-WLRTZDKTSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)N=CC2=C(NC(=S)NC2=O)O)C
• Isomeric SMILES: CC1=CC(=NC(=C1)/N=C/C2=C(NC(=S)NC2=O)O)C
• Molecular Formula: C12H12N4O2S
• Molecular Weight: 276.32 g/mol

Description

5-(((4,6-dimethylpyridin-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione , also known by its chemical name Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate , is a compound with the molecular formula C₁₃H₁₉NO₄ . It appears as bright yellow needle-shaped crystals and is soluble in hot ethanol while being slightly soluble in water. Upon exposure to light, its color gradually deepens. The melting point of this compound is 176-183°C .

Physical And Chemical Properties Analysis

Scientific Research Applications

Synthesis and Characterization

• A study by Hassaneen et al. (2003) demonstrated the synthesis of polyfunctional fused heterocyclic compounds, including 2-thioxo-1,3-dihydroindeno[3,2-d]pyrimidino[4,5-b]pyridine-4,9-dione, a compound similar in structure to the one . This showcases the compound's potential in forming complex heterocyclic structures, which are often of interest in pharmaceutical and chemical research (Hassaneen et al., 2003).

Heterocyclic Amines Synthesis

• Asiri and Khan (2010) reported the synthesis of a related compound, 5-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-1,3-diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. This synthesis involved condensation reactions, indicating the compound's utility in forming heterocyclic amines, which are significant in medicinal chemistry (Asiri & Khan, 2010).

Applications in Multicomponent Synthesis

• In research by Rahmani et al. (2018), a similar compound was used in the efficient synthesis of 1,3-dimethyl-5-aryl-7-(pyridine-3(2)(4)-yl)pyrimidine-2,4(1H,3H)-diones. This multi-component reaction, catalyzed by triazine diphosphonium hydrogen sulfate ionic liquid, highlights the compound's role in facilitating diverse chemical syntheses (Rahmani et al., 2018).

Biological Activity Studies

• A study on the synthesis and biological activity of structurally diverse small and simple 5-aminomethylene derivatives of 2,4-thiazolidinedione, including compounds similar to the one , was conducted by Mohanty et al. (2015). This research emphasized the compound's potential in developing new pharmaceutical agents with antibacterial and antifungal activities (Mohanty et al., 2015).

Safety and Hazards

Classified as a warning substance; precautions include avoiding contact with eyes, skin, and inhalation. LD50 (oral in dogs) is greater than 12 g/kg.

Future Directions

Ongoing research aims to explore the compound’s potential applications in animal feed additives. It has shown promise in promoting growth, improving product quality, and enhancing reproductive performance in livestock and poultry. Further investigations will uncover additional benefits and optimize its use.